Cas no 59669-99-7 (Thiourea,N-(2-cyanoethyl)-N'-phenyl-)

Thiourea,N-(2-cyanoethyl)-N'-phenyl- structure
59669-99-7 structure
Product Name:Thiourea,N-(2-cyanoethyl)-N'-phenyl-
CAS No:59669-99-7
MF:C10H11N3S
MW:205.279440164566
CID:381931
PubChem ID:3639184
Update Time:2025-04-19

Thiourea,N-(2-cyanoethyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-(2-cyanoethyl)-N'-phenyl-
    • 1-(2-cyanoethyl)-3-phenylthiourea
    • 1-(2-cyanoethyl)-3-phenyl-thiourea
    • 1-(2-cyano-ethyl)-3-phenyl-thiourea
    • AC1MUDK5
    • AG-G-12791
    • CTK5B0274
    • N-(2-Cyan-aethyl)-N'-phenyl-thioharnstoff
    • N-(2-cyano-ethyl)-N'-phenyl-thiourea
    • N'-Phenyl-N-(2-cyanaethyl)thioharnstoff
    • N-Phenyl-N'-(2-cyan-aethyl)-thioharnstoff
    • N-Phenyl-N'-< 2-cyan-aethyl> -thioharnstoff
    • NSC49069
    • DTXSID70394544
    • AKOS001588917
    • 59669-99-7
    • NSC-49069
    • Inchi: 1S/C10H11N3S/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,8H2,(H2,12,13,14)
    • InChI Key: REWDHWDQINRZME-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NCCC#N

Computed Properties

  • Exact Mass: 205.06700
  • Monoisotopic Mass: 205.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 79.9Ų

Experimental Properties

  • Density: 1.239
  • Boiling Point: 364.5°C at 760 mmHg
  • Flash Point: 174.3°C
  • Refractive Index: 1.652
  • PSA: 79.94000
  • LogP: 2.35058
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